N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-(benzenesulfonamido)-N-(2-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C22H22N2O3S/c1-16(2)20-10-6-7-11-21(20)23-22(25)17-12-14-18(15-13-17)24-28(26,27)19-8-4-3-5-9-19/h3-16,24H,1-2H3,(H,23,25)
• InChI Key: JLZIHKNECAVRIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol

Description

N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide, also known as NSC-745887, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been found to exhibit promising antitumor activity against various cancer cell lines, making it a potential candidate for cancer therapy.

Mechanism of Action

The mechanism of action of N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide involves the inhibition of tubulin polymerization, which is essential for cell division and growth. This inhibition leads to cell cycle arrest and apoptosis in cancer cells. In addition, N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes and the inhibition of oncogenes, further contributing to its antitumor activity.
Biochemical and Physiological Effects:
N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide has been found to exhibit potent antitumor activity in vitro and in vivo. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been found to inhibit the activity of HDACs, leading to the activation of tumor suppressor genes and the inhibition of oncogenes. N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide has also been found to exhibit low toxicity in normal cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide exhibits several advantages for lab experiments. It has been found to exhibit potent antitumor activity against various cancer cell lines, making it a potential candidate for cancer therapy. In addition, it exhibits low toxicity in normal cells, indicating its potential safety for clinical use. However, N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide also exhibits limitations for lab experiments. Its mechanism of action involves the inhibition of tubulin polymerization, which is a common target for many anticancer drugs. This may lead to the development of resistance to N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide in cancer cells.

Future Directions

There are several future directions for research on N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide. One potential direction is to further investigate its mechanism of action and its potential targets in cancer cells. This could lead to the development of more effective combination therapies using N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide. Another potential direction is to investigate its potential therapeutic applications in other diseases, such as neurodegenerative disorders. Finally, further studies are needed to investigate the safety and efficacy of N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide in clinical trials.

Scientific Research Applications

N-(2-isopropylphenyl)-4-[(phenylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, colon, and lung cancer. In addition, it has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy.